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Compound of Interest

Compound Name: 2-METHYL-2-PENTANOL

Cat. No.: B124083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 2-methyl-2-pentanol. The information is presented in a structured format to facilitate its use
in research, drug development, and scientific applications. This document includes tabulated
guantitative data, detailed experimental protocols for thermochemical measurements, and a
visualization of a key reaction pathway involving 2-methyl-2-pentanol.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 2-methyl-2-pentanol.
This data is essential for understanding the energetic characteristics of this compound and for
performing thermodynamic calculations in various chemical and biological systems.
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Property Value Units Reference
Molar Mass 102.177 g-mol—t [1]
Boiling Point 1211 °C [1]
Melting Point -103 °C [1]
Density 0.8350 g/cm3 at 20 °C [1]
Liquid Phase Heat J-mol-1.K-1 at 298.15

. o 289.03 [2]
Capacity (Cp,liquid) K
Enthalpy of

See table below kJ-mol—1 [3]

Vaporization (AvapH)

Enthalpy of Vaporization at Various Temperatures|3]

Temperature (K) Enthalpy of Vaporization (kJ-mol-?)
298 454 +0.4
368 38.6+0.2

Note: Explicit experimental data for the standard enthalpy of formation (AfH°) and standard
molar entropy (S°) for 2-methyl-2-pentanol in its liquid state were not readily available in the
searched literature. These values can be determined experimentally using techniques such as
bomb calorimetry in conjunction with Hess's Law.

Experimental Protocols

The determination of thermochemical data relies on precise experimental methodologies.
Below are detailed protocols for key experimental techniques used to measure the
thermodynamic properties of alcohols like 2-methyl-2-pentanol.

Bomb Calorimetry for Enthalpy of Combustion

The standard enthalpy of combustion, from which the standard enthalpy of formation can be
derived, is determined using a bomb calorimeter. This technique measures the heat released
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during the complete combustion of a substance in a constant-volume vessel.

Apparatus:

o Parr-type bomb calorimeter

» High-precision thermometer (graduated to 0.01 °C)

« Ignition circuit

o Oxygen tank with a pressure regulator

o Pellet press

e Fuse wire with a known heat of combustion

e Crucible

o Calorimeter bucket and jacket

o Stirrer

Procedure:[4][5][6]

e Sample Preparation: A known mass (typically around 1 gram) of 2-methyl-2-pentanol is
accurately weighed.[4] For liquid samples, a gelatin capsule may be used to contain the
sample.[5]

o Bomb Assembly: The sample is placed in the crucible within the bomb. A measured length of
fuse wire is attached to the electrodes, ensuring it is in contact with the sample.[7]

o Pressurization: The bomb is sealed and flushed with oxygen to purge any nitrogen. It is then
filled with pure oxygen to a pressure of approximately 25-30 atm.[4][6]

o Calorimeter Setup: The bomb is placed in the calorimeter bucket, which is then filled with a
precise volume (e.g., 2000 mL) of distilled water. The entire assembly is placed within the
insulating jacket.[4][6]
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o Temperature Equilibration: The stirrer is activated, and the system is allowed to reach
thermal equilibrium. The initial temperature is recorded at regular intervals (e.g., every
minute) for a period of time to establish a baseline.

« Ignition: The sample is ignited by passing an electric current through the fuse wire.[4]

o Post-Ignition Temperature Monitoring: The temperature is recorded at short intervals (e.qg.,
every 30 seconds) as it rises, and then at longer intervals as it begins to cool, until a steady
rate of cooling is observed.[4]

o Post-Experiment Analysis: The bomb is depressurized carefully. The length of the unburned
fuse wire is measured to determine the amount that combusted. The interior of the bomb is
inspected for any signs of incomplete combustion.[7]

o Calculations: The heat capacity of the calorimeter system is determined by calibrating it with
a standard substance of known heat of combustion, such as benzoic acid.[6] The heat
released by the combustion of the 2-methyl-2-pentanol is then calculated from the
observed temperature change and the heat capacity of the calorimeter. Corrections are
made for the heat of combustion of the fuse wire. The standard enthalpy of combustion is
then calculated per mole of the alcohol.

Reaction Pathway Visualization

A significant reaction of tertiary alcohols like 2-methyl-2-pentanol is acid-catalyzed
dehydration, which leads to the formation of alkenes. This reaction proceeds through a
carbocation intermediate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://personal.utdallas.edu/~son051000/chem4473/Bombcal_protocol_fromWeb.pdf
https://personal.utdallas.edu/~son051000/chem4473/Bombcal_protocol_fromWeb.pdf
https://web.williams.edu/wp-etc/chemistry/epeacock/EPL_CHEM_366/366_LAB_WEB/Expt_2_Bomb
https://www.ocf.berkeley.edu/~jmlvll/lab-reports/calorimetry/calorimetry.pdf
https://www.benchchem.com/product/b124083?utm_src=pdf-body
https://www.benchchem.com/product/b124083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 2: Formation of Carbocation

Step 1: Protonation

H20 Step 3: Deprotonation and Alkene Formation
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Caption: Acid-catalyzed dehydration of 2-methyl-2-pentanol.

The acid-catalyzed dehydration of 2-methyl-2-pentanol proceeds through a three-step
mechanism.[8] First, the hydroxyl group is protonated by an acid catalyst to form a good
leaving group (water).[8] Subsequently, the loss of a water molecule results in the formation of
a relatively stable tertiary carbocation.[8] Finally, a proton is eliminated from an adjacent carbon
to form a double bond, yielding an alkene. The major product is the more substituted and
therefore more stable alkene, 2-methyl-2-pentene, while the less substituted 2-methyl-1-
pentene is the minor product.[9]

It is important to note that as a tertiary alcohol, 2-methyl-2-pentanol is resistant to oxidation
under mild conditions because the carbon atom bearing the hydroxyl group does not have a
hydrogen atom attached to it.[10][11] Oxidation can only occur under harsh conditions that lead
to the cleavage of carbon-carbon bonds.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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